Cas no 886498-35-7 (2,6-DIFLUORO-3-METHOXYBENZONITRILE)

2,6-DIFLUORO-3-METHOXYBENZONITRILE Properties

Names and Identifiers

• 2,6-DIFLUORO-3-METHOXYBENZONITRILE
• DTXSID10396466
• JS-4262
• 2,6-difluoro-3-methoxybenzenecarbonitrile
• FT-0714888
• AKOS015956989
• MFCD04115902
• CS-0319236
• SCHEMBL3649084
• 2,6-difluoro-3-methoxy-benzonitrile
• BXVCAGRBLOMHBH-UHFFFAOYSA-N
• 886498-35-7
• DA-01529
• 2,6-Difluoro-3-methoxybenzonitrile
• +Expand

• MDL： MFCD04115902
• InChIKey： BXVCAGRBLOMHBH-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H5F2NO/c1-12-7-3-2-6(9)5(4-11)8(7)10/h2-3H,1H3
• SMILES： COC1=CC=C(C(=C1F)C#N)F

Computed Properties

• Exact Mass: 169.03392011g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 169.03392011g/mol
• Heavy Atom Count: 12
• Complexity: 201
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Melting Point: 71-73℃
• Sensitiveness: Air Sensitive